Cas no 2231673-20-2 (1-benzhydryl-2-(fluoromethyl)azetidin-3-ol)

• Product Name: 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol
• CAS No: 2231673-20-2
• MF: C₁₇H₁₈FNO
• MW: 271.32932806015
• MDL: MFCD31705055
• CID: 5155000
• Update Time: 2026-03-03

1-benzhydryl-2-(fluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-ol
• 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol

• MDL： MFCD31705055
• Inchi： 1S/C17H18FNO/c18-11-15-16(20)12-19(15)17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-17,20H,11-12H2
• InChI Key： WMONYESKNCYCQH-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CC(O)C1CF

Additional information on 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol

Comprehensive Overview of 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol (CAS No. 2231673-20-2)

1-benzhydryl-2-(fluoromethyl)azetidin-3-ol (CAS No. 2231673-20-2) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a fluoromethyl group and a benzhydryl moiety, which contribute to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate pharmacokinetic properties.

The azetidin-3-ol core of this compound is a four-membered nitrogen-containing heterocycle, which is increasingly explored in modern drug design due to its conformational rigidity and metabolic stability. The incorporation of a fluoromethyl group enhances the compound's lipophilicity and bioavailability, making it a valuable intermediate for developing CNS-targeting therapeutics. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in current biomedical research.

From a synthetic chemistry perspective, 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol presents interesting challenges and opportunities. The fluorine atom's introduction often improves a molecule's metabolic stability and binding affinity, which aligns with the pharmaceutical industry's growing focus on fluorinated compounds. This trend is evident in the increasing number of FDA-approved drugs containing fluorine, making CAS No. 2231673-20-2 particularly relevant for researchers exploring structure-activity relationships.

The compound's benzhydryl group is another structurally significant feature that contributes to its potential pharmacological properties. This bulky aromatic moiety may influence receptor binding and selectivity, making it valuable for designing GPCR-targeting drugs – a major area of interest in current drug development. Many researchers are investigating how modifications to this group could optimize the compound's therapeutic potential.

In the context of green chemistry and sustainable synthesis, 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol represents an interesting case study. The pharmaceutical industry is actively seeking more efficient methods to synthesize such complex molecules with reduced environmental impact. This aligns with broader concerns about sustainable drug manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of CAS No. 2231673-20-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's structure and purity, especially given the growing emphasis on quality by design in pharmaceutical development. The compound's stereochemistry is particularly important, as the spatial arrangement of its functional groups can significantly impact its biological activity.

The potential applications of 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol extend beyond pharmaceuticals. Materials scientists are exploring its use in developing novel functional materials, particularly those requiring specific molecular recognition properties. The compound's unique combination of aromatic and aliphatic characteristics, along with its hydrogen-bonding capacity, makes it interesting for supramolecular chemistry applications.

From a safety perspective, proper handling of fluoromethyl-containing compounds requires specific precautions, though CAS No. 2231673-20-2 is not classified as hazardous under standard regulations. Researchers should still follow good laboratory practices when working with this material, especially given the current focus on laboratory safety standards in chemical research institutions worldwide.

The commercial availability of 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer it as a high-purity reference standard, crucial for drug discovery programs and medicinal chemistry projects. The compound's price and availability are frequent search queries among synthetic chemists looking for building blocks.

Future research directions for this compound likely include exploration of its biological activity profiles and development of more efficient synthetic routes. As computational chemistry and AI-assisted drug design become more prevalent, compounds like CAS No. 2231673-20-2 may see increased virtual screening to identify potential therapeutic applications. This aligns with the pharmaceutical industry's digital transformation trends.

In summary, 1-benzhydryl-2-(fluoromethyl)azetidin-3-ol represents an intriguing case study in modern heterocyclic chemistry, combining structural features that are highly relevant to current drug discovery efforts. Its unique combination of a strained azetidine ring, fluorine substitution, and aromatic groups makes it a versatile intermediate with potential applications across multiple areas of chemical research and development.